Cas no 93422-82-3 (3-Isoxazolemethanol,5-(chloromethyl)-a-methyl-,(aS)-)

• Product Name: 3-Isoxazolemethanol,5-(chloromethyl)-a-methyl-,(aS)-
• CAS No: 93422-82-3
• MF: C₆H₈ClNO₂
• MW: 161.586220741272
• CID: 801341
• Update Time: 2024-02-01

3-Isoxazolemethanol,5-(chloromethyl)-a-methyl-,(aS)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolemethanol,5-(chloromethyl)-a-methyl-,(aS)-
• 3-Isoxazolemethanol,5-(chloromethyl)--alpha--methyl-,(-)-(9CI)

• Inchi： 1S/C6H8ClNO2/c1-4(9)6-2-5(3-7)10-8-6/h2,4,9H,3H2,1H3
• InChI Key： LZBQNHUNMNQTEJ-UHFFFAOYSA-N
• SMILES： O1C(CCl)=CC(C(C)O)=N1

Computed Properties

• Exact Mass: 161.024
• Monoisotopic Mass: 161.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3A^2